Cas no 112632-70-9 (Pyridine, 4-(1,1-dimethylethyl)-2,6-dimethyl-)
112632-70-9 structure
Product name:Pyridine, 4-(1,1-dimethylethyl)-2,6-dimethyl-
Pyridine, 4-(1,1-dimethylethyl)-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 4-(1,1-dimethylethyl)-2,6-dimethyl-
- SCHEMBL803405
- 112632-70-9
- GMSGGXMEFRQWFP-UHFFFAOYSA-N
- 2,6-dimethyl-4-t-butylpyridine
- 4-tert-butyl-2,6-dimethylpyridine
-
- Inchi： InChI=1S/C11H17N/c1-8-6-10(11(3,4)5)7-9(2)12-8/h6-7H,1-5H3
- InChI Key： GMSGGXMEFRQWFP-UHFFFAOYSA-N
- SMILES： CC1=CC(=CC(=N1)C)C(C)(C)C
Computed Properties
- Exact Mass: 163.13621
- Monoisotopic Mass: 163.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Pyridine, 4-(1,1-dimethylethyl)-2,6-dimethyl- Related Literature
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Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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4. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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